Cas no 4111-55-1 (Lithium Dicyclohexylamide)

• Product Name: Lithium Dicyclohexylamide
• CAS No: 4111-55-1
• MF: C₁₂H₂₂LiN
• MW: 187.250783443451
• CID: 329909
• PubChem ID: 10932176
• Update Time: 2025-06-15

Lithium Dicyclohexylamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine,N-cyclohexyl-, lithium salt (1:1)
• lithium,dicyclohexylazanide
• Lithium dicyclohexylamide
• HTZGVHYSMVGNOV-UHFFFAOYSA-N
• Lithium dicyclohexylamide, 97%
• EINECS 223-894-6
• lithium dicyclohexyl amide
• lithium;dicyclohexylazanide
• LITHIUM(1+) N-CYCLOHEXYLCYCLOHEXANAMINIDE
• FT-0635136
• 4111-55-1
• AKOS015897927
• LiNCy2
• DTXSID60194055
• SCHEMBL187334
• DTXCID70116546
• DB-049716
• Lithium Dicyclohexylamide

• Inchi： 1S/C12H22N.Li/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;/h11-12H,1-10H2;/q-1;+1
• InChI Key： HTZGVHYSMVGNOV-UHFFFAOYSA-N
• SMILES： [N-](C1CCCCC1)C1CCCCC1.[Li+]

Computed Properties

• Exact Mass: 186.19048
• Monoisotopic Mass: 187.19122814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 14.1
• Solubility: Not determined

Lithium Dicyclohexylamide Security Information

• Hazardous Material transportation number：UN 3393 4.2/PG 1
• WGK Germany：3
• Hazard Category Code： 17-34
• Safety Instruction： 16-26-27-36/37/39-45
• Hazardous Material Identification：
• HazardClass：4.2
• PackingGroup：I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic alkali metal salts Organic lithium salts

Additional information on Lithium Dicyclohexylamide

Introduction to Lithium Dicyclohexylamide (CAS No. 4111-55-1)

Lithium Dicyclohexylamide, chemically designated as Lithium Dicyclohexylamide (CAS No. 4111-55-1), is a significant compound in the field of organometallic chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound, characterized by its lithium cation and dicyclohexylamide anion, plays a pivotal role in various chemical synthesis processes and has been explored in multiple research domains.

The molecular structure of Lithium Dicyclohexylamide consists of a lithium ion coordinated with two cyclohexylamido groups. This configuration imparts remarkable stability and reactivity, making it an invaluable reagent in organic synthesis. The compound's ability to act as a strong base and nucleophile has been leveraged in the development of novel synthetic methodologies, particularly in the formation of carbon-carbon bonds.

In recent years, Lithium Dicyclohexylamide has been extensively studied for its applications in pharmaceutical research. Its role as a catalyst or intermediate in the synthesis of complex molecules has been highlighted in several cutting-edge studies. For instance, researchers have utilized this compound to facilitate the formation of amide bonds, which are crucial in the construction of peptide-based drugs. The efficiency and selectivity offered by Lithium Dicyclohexylamide in such reactions have made it a preferred choice for medicinal chemists.

The compound's utility extends beyond pharmaceuticals into materials science. In particular, its ability to form stable complexes with transition metals has been explored in the development of advanced catalytic systems. These systems are integral to processes that require high precision and efficiency, such as polymerization reactions and the synthesis of fine chemicals. The latest research indicates that Lithium Dicyclohexylamide can enhance catalytic activity by stabilizing reactive intermediates, thereby improving overall reaction yields.

Moreover, the environmental impact of using Lithium Dicyclohexylamide has been a focus of recent studies. Researchers are investigating its degradation pathways and potential ecological effects to ensure sustainable use in industrial applications. The findings suggest that when handled properly, this compound poses minimal environmental risk, reinforcing its viability as a key chemical intermediate.

The synthesis of Lithium Dicyclohexylamide itself is another area where advancements have been made. Modern synthetic routes have improved yield and purity, making it more accessible for large-scale applications. These improvements are crucial for meeting the growing demand for high-quality reagents in both academic and industrial settings.

In conclusion, Lithium Dicyclohexylamide (CAS No. 4111-55-1) is a multifaceted compound with significant implications across various scientific disciplines. Its unique properties make it indispensable in organic synthesis, pharmaceutical development, and materials science. As research continues to uncover new applications and refine synthetic methodologies, the importance of this compound is only set to grow.